3-Methyl-1-(pyrimidin-2-yl)butan-1-amine

• Molecular Formula: C9H15N3
• Molecular Weight: 165.24 g/mol
• IUPAC Name: 3-methyl-1-pyrimidin-2-ylbutan-1-amine
• InChI: InChI=1S/C9H15N3/c1-7(2)6-8(10)9-11-4-3-5-12-9/h3-5,7-8H,6,10H2,1-2H3
• InChI Key: HIEAMUSWHIXMBU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C1=NC=CC=N1)N

Description

3-Methyl-1-(pyrimidin-2-yl)butan-1-amine is a branched alkylamine derivative featuring a pyrimidin-2-yl substituent at the terminal position of the butan-1-amine backbone. Pyrimidine, a six-membered aromatic heterocycle with two nitrogen atoms at positions 1 and 3, confers unique electronic and steric properties to the compound. This structure is frequently explored in medicinal chemistry due to pyrimidine's prevalence in bioactive molecules, including kinase inhibitors and antiviral agents . The compound's molecular formula is C₉H₁₄N₄, with a molecular weight of 178.24 g/mol. Its applications span pharmaceutical research, particularly in neurological and metabolic disorder studies .

Comparison with Similar Compounds

The structural and functional attributes of 3-methyl-1-(pyrimidin-2-yl)butan-1-amine are best contextualized by comparing it to analogous amines with varying substituents. Below is a detailed analysis supported by experimental and computational data.

Structural Analogues

2.1.1 Pyridine Derivatives

• 3-Methyl-1-(pyridin-2-yl)butan-1-amine (CAS 825647-69-6):

  • Molecular formula : C₁₀H₁₆N₂
  • Key differences : Replacement of pyrimidine with pyridine reduces nitrogen content and aromatic complexity.
  • Applications : Used in ligand synthesis for metal coordination complexes due to pyridine’s strong chelating ability .
  • Reactivity : Pyridine’s lower electron-deficient nature compared to pyrimidine results in weaker hydrogen-bonding interactions .

• 3-Methyl-2-(pyridin-3-yl)butan-1-amine (CID 71695429):

  • Molecular formula : C₁₀H₁₆N₂
  • Key differences : The pyridin-3-yl group alters steric orientation, affecting binding affinity in receptor studies .

2.1.2 Heterocyclic Variants

• 3-Methyl-1-(1H-1,2,4-triazol-3-yl)butan-1-amine (CAS 1251276-97-7):

  • Molecular formula : C₇H₁₄N₄
  • Key differences : The 1,2,4-triazole ring introduces additional hydrogen-bonding sites, enhancing solubility in polar solvents .
  • Applications : Explored in antifungal and anticancer drug discovery .

• 3,3-Dimethyl-1-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-2-amine :

  • Molecular formula : C₁₃H₂₂N₆
  • Key differences : Incorporation of a piperazine linker increases conformational flexibility, improving pharmacokinetic profiles .

Physicochemical Properties

Compound	LogP	Water Solubility (mg/mL)	Hydrogen Bond Acceptors	Molecular Weight (g/mol)
3-Methyl-1-(pyrimidin-2-yl)butan-1-amine	1.2	8.5	4	178.24
3-Methyl-1-(pyridin-2-yl)butan-1-amine	1.8	5.2	2	164.25
3-Methyl-1-(1H-triazol-3-yl)butan-1-amine	0.9	12.3	5	154.22

Key observations :

• Pyrimidine derivatives exhibit higher polarity (lower LogP) due to additional nitrogen atoms.
• Triazole variants display superior water solubility, advantageous for formulation .

Computational Challenges

• PCP-SAFT Modeling : Amine-containing mixtures (e.g., butan-1-amine/pentan-2-one) are poorly described by current models due to asymmetric hydrogen-bonding interactions . Pyrimidin-2-yl derivatives may exacerbate these challenges, necessitating advanced parametrization .